1-methyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one, also known as MTOQ, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTOQ is a heterocyclic compound that contains a quinoline ring system and an oxadiazole ring. The compound has shown promising results in various studies, and its synthesis method, mechanism of action, biochemical and physiological effects, and future directions are discussed below.
Scientific Research Applications
Antibacterial Activity
- A study by Joshi et al. (2011) on a similar compound, 2‐(p‐tolyloxy)‐3‐(5‐(pyridin‐4‐yl)‐1,3,4‐oxadiazol‐2‐yl)quinoline, reported potential antibacterial activities against various bacterial strains (Joshi, Mandhane, Khan, & Gill, 2011).
Anticancer Potential
- Kamath et al. (2016) synthesized indole–quinoline–oxadiazoles with demonstrated in vitro cytotoxic potential in breast adenocarcinoma and normal kidney cell lines. They also showed that these compounds disrupt microtubules, leading to cell cycle arrest (Kamath, Sunil, & Ajees, 2016).
- Fadda et al. (2011) found that (1,3,4-oxadiazol-2-yl)-1H-benzo[h]quinolin-4-one derivatives exhibit moderate to high antioxidant properties and cytotoxicity (Fadda, Abdel-Rahman, El‐Sayed, Zidan, & Badria, 2011).
- Salahuddin, Mazumder, and Shaharyar (2014) synthesized a 1,3,4-oxadiazole derivative that showed significant anticancer activities evaluated on a panel of 60 cell lines (Salahuddin, Mazumder, & Shaharyar, 2014).
Luminescent Properties
- Bai, Young, and Hor (2017) studied quinoline-triazoles with similar structures for their luminescent properties, finding that they are thermally stable and emit blue-green light in solution (Bai, Young, & Hor, 2017).
Coordination Polymers
- Wu et al. (2017) synthesized unsymmetrical ligands, including 1,3,4-oxadiazole derivatives, for constructing porous coordination polymers. These compounds displayed significant structural variability influenced by counter-anions (Wu, Pan, Zhang, Jin, & Ma, 2017).
Anti-Inflammatory and Analgesic Activities
- Wagle, Adhikari, and Kumari (2008) synthesized novel 1,3,4-oxadiazoles with potential non-steroidal anti-inflammatory and analgesic activities (Wagle, Adhikari, & Kumari, 2008).
properties
IUPAC Name |
1-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2/c1-12-6-5-7-13(10-12)18-20-19(24-21-18)15-11-22(2)16-9-4-3-8-14(16)17(15)23/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKUIMYWJNKDNJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C4=CC=CC=C4C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.